![molecular formula C9H18O3 B009231 2-ethyl-2-(hydroxymethyl)hexanoic Acid CAS No. 101051-51-8](/img/structure/B9231.png)
2-ethyl-2-(hydroxymethyl)hexanoic Acid
Overview
Description
2-Ethyl-2-(hydroxymethyl)hexanoic Acid, also known as EHMHA, is a carboxylic acid that is commonly used in scientific research. It is a derivative of valproic acid, which is a medication used to treat epilepsy and bipolar disorder. It is used in the production of corrosion inhibitors for automotive coolants .
Synthesis Analysis
2-Ethylhexanoic acid is produced industrially from propylene, which is hydroformylated to give butyraldehyde. Aldol condensation of the aldehyde gives 2-ethylhexenal, which is hydrogenated to 2-ethylhexanal. Oxidation of this aldehyde gives the carboxylic acid .Molecular Structure Analysis
The molecular formula of 2-Ethylhexanoic Acid is C8H16O2 . The molecular weight is 144.2114 .Chemical Reactions Analysis
This compound is mainly used as an intermediate in the synthesis of pharmaceuticals, particularly in the production of drugs such as atorvastatin and rosuvastatin which are used to treat high cholesterol . It is also used as a chiral auxiliary in organic synthesis .Physical And Chemical Properties Analysis
2-Ethylhexanoic Acid is a colorless viscous oil . It is widely used to prepare lipophilic metal derivatives that are soluble in nonpolar organic solvents .Mechanism of Action
As a derivative of valproic acid, 2-Ethyl-2-(hydroxymethyl)hexanoic Acid may share similar mechanisms of action. Valproic acid is known to affect the concentration of gamma-aminobutyric acid (GABA) in the brain to exert its effects.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-ethyl-2-(hydroxymethyl)hexanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18O3/c1-3-5-6-9(4-2,7-10)8(11)12/h10H,3-7H2,1-2H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOYVCPYTLIOSLQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)(CO)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00430747 | |
Record name | 2-ethyl-2-(hydroxymethyl)hexanoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00430747 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
101051-51-8 | |
Record name | 2-ethyl-2-(hydroxymethyl)hexanoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00430747 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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